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Compound of Interest

Compound Name: Diquafosol

Cat. No.: B1208481 Get Quote

Technical Support Center: Diquafosol Stock
Solutions
This guide provides best practices for the preparation, storage, and troubleshooting of

Diquafosol stock solutions for research applications.

Frequently Asked Questions (FAQs)
Q1: What is Diquafosol and what is its primary mechanism of action?

A1: Diquafosol is a P2Y2 purinergic receptor agonist.[1][2] Its mechanism of action involves

binding to P2Y2 receptors on epithelial cells, which triggers a signaling cascade that elevates

intracellular calcium concentrations.[3][4][5] This leads to the activation of downstream

pathways, such as the ERK1/2 pathway, ultimately stimulating the secretion of water and

mucin.[6][7]

Q2: What is the recommended solvent for preparing Diquafosol stock solutions?

A2: The recommended solvent for preparing Diquafosol tetrasodium stock solutions is high-

purity water.[1][8] It is highly soluble in water, with concentrations up to 100 mg/mL being

achievable.[1][8] Diquafosol tetrasodium is generally insoluble in organic solvents like DMSO

and ethanol.[1][8]

Q3: How should powdered Diquafosol tetrasodium be stored?
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A3: Powdered Diquafosol tetrasodium should be stored at -20°C.[9][10] Under these

conditions, it is stable for at least four years.[9]

Q4: What are the recommended storage conditions for Diquafosol stock solutions?

A4: For long-term storage, it is recommended to aliquot the stock solution and store it at -80°C,

where it can be stable for up to a year.[1] For shorter-term storage, -20°C is suitable for up to

one month.[1][11] It is advisable to avoid repeated freeze-thaw cycles.[1] Some suppliers do

not recommend storing aqueous solutions for more than one day, suggesting fresh preparation

is optimal.[9]

Experimental Protocols
Protocol for Preparation of a 100 mM Diquafosol
Tetrasodium Aqueous Stock Solution
Materials:

Diquafosol tetrasodium powder (FW: 878.23 g/mol )[8]

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of Diquafosol tetrasodium powder in a

sterile conical tube. For example, for 1 mL of a 100 mM stock solution, weigh out 87.82 mg.

Solubilization: Add the appropriate volume of sterile, high-purity water to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. The solution should be

clear and colorless.[4][10]
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Sterilization (Optional): If required for your experiment, filter-sterilize the solution using a 0.22

µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term

storage or -20°C for short-term storage.

Data Presentation
Parameter Value Reference(s)

Molecular Weight 878.23 g/mol [8]

Solubility in Water Up to 100 mg/mL (113.86 mM) [1][8]

Solubility in DMSO Insoluble [1][8]

Solubility in Ethanol Insoluble [8]

Storage of Powder -20°C (stable for ≥ 4 years) [9][10]

Storage of Stock Solution
-80°C (up to 1 year) -20°C (up

to 1 month)
[1][11]
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Issue Possible Cause Recommended Solution

Powder does not fully dissolve

in water.

Insufficient mixing or solvent

volume. Poor quality of water.

Continue vortexing for a longer

period. Ensure you are using

high-purity water. Gently warm

the solution to 37°C to aid

dissolution, but cool to room

temperature before use.

Precipitate forms in the

aqueous solution after storage.

Solution instability, especially

with prolonged storage at

-20°C or room temperature.

Contamination.

It is recommended to prepare

fresh aqueous solutions daily.

[9] If precipitates are observed,

discard the solution. Ensure

sterile handling techniques

during preparation.

Inconsistent experimental

results.

Degradation of Diquafosol due

to improper storage or multiple

freeze-thaw cycles. Inaccurate

concentration of the stock

solution.

Always use freshly thawed

aliquots for experiments. Avoid

using a stock solution that has

been stored for an extended

period, even if frozen.

Recalibrate your balance and

ensure accurate weighing of

the powder.

Mandatory Visualization
Diquafosol Signaling Pathway
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Caption: Diquafosol activates the P2Y2 receptor, leading to increased intracellular calcium and

ERK1/2 activation, which stimulates water and mucin secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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